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Compound of Interest

Compound Name: Formyl chloride

Cat. No.: B3050398 Get Quote

Technical Support Center: Formyl Chloride
Welcome to the Technical Support Center for Formyl Chloride. This resource is designed for

researchers, scientists, and drug development professionals to provide in-depth information

and troubleshooting guidance for handling and utilizing the highly reactive reagent, formyl
chloride.

Frequently Asked Questions (FAQs)
Q1: What is formyl chloride and why is it used in organic synthesis?

Formyl chloride (HCOCl) is the acyl chloride of formic acid. It is a highly reactive chemical

intermediate primarily used in formylation reactions, which introduce a formyl group (-CHO)

onto a substrate. This is a crucial step in the synthesis of many aldehydes, which are

precursors to a wide range of pharmaceuticals and other fine chemicals. A notable application

is its transient role in the Gattermann-Koch reaction for the synthesis of aromatic aldehydes.[1]

Q2: Why is formyl chloride considered highly unstable and reactive?

Formyl chloride's instability stems from its propensity to decompose into carbon monoxide

(CO) and hydrogen chloride (HCl).[2][3] This decomposition is thermodynamically favorable

and occurs readily at room temperature. The high reactivity of formyl chloride is attributed to

the electrophilic nature of the carbonyl carbon, which is susceptible to attack by nucleophiles,

and the fact that the chloride ion is an excellent leaving group.
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The primary reasons for its instability compared to other acyl chlorides are:

Acidic Hydrogen: The hydrogen atom attached to the carbonyl group is significantly more

acidic than the alkyl groups in other acyl chlorides. This allows for a facile elimination

pathway.[4][5]

Weak C-H Bond: The carbon-hydrogen bond is weaker and more easily broken than the

carbon-carbon bonds in higher acyl chlorides, contributing to its lower thermal stability.[5]

Q3: Can I purchase and store formyl chloride in the lab?

Due to its extreme instability, formyl chloride is not commercially available and cannot be

stored under normal laboratory conditions. It is typically generated in situ for immediate use in a

reaction.[1] Preparation and handling require low temperatures (below -60 °C) to prevent rapid

decomposition.[4][5]

Troubleshooting Guide
Issue 1: Low or no yield in a formylation reaction using in situ generated formyl chloride.

Possible Cause Troubleshooting Steps

Decomposition of Formyl Chloride

Ensure the reaction temperature is maintained

at the recommended low temperature

throughout the generation and reaction steps.

Any localized heating can lead to rapid

decomposition.

Presence of Moisture

All glassware must be rigorously dried, and

anhydrous solvents and reagents must be used.

Formyl chloride reacts vigorously with water.

Inefficient Generation

For Gattermann-Koch type reactions, ensure the

catalyst (e.g., AlCl₃/CuCl) is of high quality and

the pressure of CO and HCl is adequate.

Side Reactions

The substrate may be undergoing side reactions

under the acidic conditions. Consider protecting

sensitive functional groups.
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Issue 2: Unexpected byproducts are observed in the reaction mixture.

Possible Cause Troubleshooting Steps

Reaction with Solvent

Some solvents can react with formyl chloride or

the strong Lewis acids used in its generation.

Choose an inert solvent like dichloromethane or

carbon disulfide.

Substrate Degradation

The reaction conditions may be too harsh for the

starting material. Try lowering the reaction

temperature or using a milder Lewis acid.

Hydrolysis

The presence of trace amounts of water can

lead to the formation of formic acid from formyl

chloride, which can then participate in other

reactions.

Data Presentation
Table 1: Thermodynamic Properties of Formyl Chloride and Related Compounds

While a comprehensive set of experimentally determined thermodynamic data for formyl
chloride is scarce due to its instability, the following table provides calculated values and data

for its decomposition products for comparison.

Compound Formula State
ΔHf°

(kJ/mol)

ΔGf°

(kJ/mol)
S° (J/mol·K)

Formyl

chloride
CHClO g -22.06 -22.77 44.62

Carbon

monoxide
CO g -110.5 -137.2 197.7

Hydrogen

chloride
HCl g -92.3 -95.3 186.9

Data sourced from various chemical databases and computational studies.
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Experimental Protocols
Protocol 1: In Situ Generation of Formyl Chloride for Gattermann-Koch Reaction

Warning: This reaction should only be performed by trained personnel in a well-ventilated fume

hood due to the use of highly toxic carbon monoxide and corrosive gases.

Materials:

Anhydrous aluminum chloride (AlCl₃)

Copper(I) chloride (CuCl)

Aromatic substrate (e.g., toluene)

Anhydrous inert solvent (e.g., dichloromethane)

Carbon monoxide (CO) gas

Hydrogen chloride (HCl) gas

A high-pressure reaction vessel (autoclave) equipped with a stirrer, gas inlet, and pressure

gauge.

Procedure:

Assemble the dry high-pressure reaction vessel under an inert atmosphere (e.g., nitrogen or

argon).

To the vessel, add the anhydrous aluminum chloride and copper(I) chloride.

Add the anhydrous solvent and the aromatic substrate.

Seal the vessel and cool it in an appropriate bath (e.g., dry ice/acetone).

Pressurize the vessel with carbon monoxide to the desired pressure.

Introduce hydrogen chloride gas until the desired partial pressure is reached.
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Slowly warm the reaction mixture to the specified temperature while stirring vigorously.

Monitor the reaction progress by taking aliquots (if the setup allows) and analyzing by GC or

TLC.

Upon completion, cool the vessel, carefully vent the excess gases into a scrubbing solution

(e.g., sodium hydroxide solution).

Quench the reaction mixture by slowly pouring it over crushed ice.

Proceed with the standard aqueous workup and purification of the resulting aldehyde.

Visualizations

Formyl Chloride (HCOCl) Transition StateElimination Carbon Monoxide (CO) +
Hydrogen Chloride (HCl)

Decomposition
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Caption: Decomposition pathway of formyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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